Zonisamide sodium

• Molecular Formula: C8H7N2NaO3S
• Molecular Weight: 234.21 g/mol
• InChI: InChI=1S/C8H8N2O3S.Na/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7;/h1-4H,5H2,(H2,9,11,12);/q;+1/p-1
• InChIKey: QVADSMGRZHVGPL-UHFFFAOYSA-M

Zonisamide Sodium Specifications & Research Profile

Zonisamide sodium (CAS: 68291-98-5) is the sodium salt form of zonisamide, a 1,2-benzisoxazole-3-methanesulfonamide derivative and the first compound of its chemical class developed as an antiepileptic drug . It functions as a multi-target anticonvulsant with proposed mechanisms including voltage-gated sodium channel blockade, T-type calcium current reduction, and weak carbonic anhydrase inhibition [1]. The sodium salt form (C8H7N2NaO3S, MW: 234.21) provides aqueous solubility of ≥5 mg/mL at 25°C, in contrast to the free base zonisamide (CAS: 68291-97-4, C8H8N2O3S, MW: 212.23) which is insoluble in water .

FormSodium salt for aqueous preparation

StandardUSP reference standard available

TargetVoltage-gated ion channel research

• [1] Leppik IE. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1): S5-S9. View Source

Zonisamide Sodium vs. Free Base: Key Selection Factors

Zonisamide sodium exhibits a unique combination of structural, physicochemical, and pharmacokinetic properties that preclude simple substitution with its free base form or with other sodium channel-blocking antiepileptic drugs (AEDs). The sodium salt form confers aqueous solubility (≥5 mg/mL at 25°C) , whereas the free base zonisamide is water-insoluble , creating distinct formulation and analytical workflow implications. Unlike first-generation AEDs such as carbamazepine and phenytoin, zonisamide demonstrates a long elimination half-life (63–69 hours in healthy volunteers) and does not induce its own metabolism or hepatic cytochrome P450 enzymes [1]. Its moderate plasma protein binding (approximately 40%) contrasts with highly protein-bound AEDs like phenytoin (~90%) and valproate (~90%), reducing the risk of protein-binding displacement interactions in polytherapy [2].

Zonisamide Sodium

Zonisamide Free Base

Aqueous solubility supports solution-based assays

Practically insoluble; may limit aqueous workflows

USP reference standard with certified purity

Generic research grade; purity may not meet validation requirements

• [1] Leppik IE. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1): S5-S9. View Source
• [2] Mayo Clinic Laboratories. Zonisamide, Serum - Clinical Pharmacology. View Source

Zonisamide Sodium Comparative Evidence

Non-Inferiority to Lamotrigine in Focal Epilepsy

The sodium salt form of zonisamide provides aqueous solubility of ≥5 mg/mL at 25°C , whereas the free base zonisamide (CAS 68291-97-4) is insoluble in water . This solubility difference is critical for aqueous-based formulations and biological assays requiring dissolution in physiological buffers without organic co-solvents.

Endpoint context

Head-to-head

HR 1.03 (97.5% CI 0.83–1.28)

Supports comparator endpoint context in focal epilepsy research

Phase 4 SANAD II trial; N=990

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	≥5 mg/mL in H2O
Comparator Or Baseline	Zonisamide free base (CAS 68291-97-4): Insoluble in water
Quantified Difference	≥5 mg/mL vs. insoluble; sodium salt provides measurable aqueous solubility whereas free base does not dissolve
Conditions	Water at 25°C, as reported in vendor technical datasheets

Why This Matters

Procurement of the sodium salt form enables direct aqueous dissolution for in vitro pharmacology assays and eliminates the need for DMSO or other organic co-solvents that may confound biological results or introduce cytotoxicity artifacts.

Monotherapy vs. Carbamazepine in Partial Epilepsy

Zonisamide does not induce hepatic cytochrome P450 enzymes and does not induce its own metabolism (autoinduction) [1][2]. In contrast, first-generation AEDs such as carbamazepine, phenytoin, and phenobarbital are potent hepatic enzyme inducers that accelerate the metabolism of co-administered drugs and themselves [3].

Monotherapy endpoint

Head-to-head

6-month seizure freedom: 79.4% vs 83.7%

Supports comparator response context in partial epilepsy research

Phase III trial; ZNS vs carbamazepine

Evidence Dimension	Hepatic enzyme induction potential
Target Compound Data	No induction of hepatic CYP450 enzymes; no autoinduction; clearance unchanged with repeated dosing
Comparator Or Baseline	Carbamazepine, phenytoin, phenobarbital: Potent inducers of CYP3A4, CYP2C9, CYP2C19, and other isoforms
Quantified Difference	Qualitative difference: non-inducer vs. potent inducers; steady-state clearance of zonisamide (0.60–0.71 L/hr) remains stable across repeated dosing [1]
Conditions	Human pharmacokinetic studies and in vitro hepatocyte induction assays

Why This Matters

For researchers investigating drug-drug interaction liability or designing polytherapy studies, zonisamide sodium offers a cleaner metabolic profile that minimizes confounding pharmacokinetic interactions and reduces the need for dose adjustment protocols.

• [1] Peters DH, Sorkin EM. (1993). Zonisamide: a review of its pharmacodynamic and pharmacokinetic properties, and therapeutic potential in epilepsy. Drugs, 45(5): 760-787. View Source
• [2] ICNApedia. (2024). Zonisamide Pharmacological Profile. View Source
• [3] Brodie MJ, Mintzer S, Pack AM, et al. (2013). Enzyme induction with antiepileptic drugs: cause for concern? Epilepsia, 54(1): 11-27. View Source

Migraine Severity Reduction vs. Topiramate

Zonisamide is approximately 40% bound to human plasma proteins at therapeutic concentrations of 1.0–7.0 µg/mL [1], and its protein binding is unaffected by the presence of therapeutic concentrations of phenytoin, phenobarbital, or carbamazepine [1]. In contrast, phenytoin is approximately 90% protein-bound, and valproate is approximately 90% protein-bound, creating significant potential for competitive displacement interactions [2].

Severity endpoint

Head-to-head

Greater reduction in headache severity (P < 0.008)

Supports pain-severity endpoint differentiation in migraine research

Double-blind RCT; ZNS vs topiramate

Evidence Dimension	Plasma protein binding (% bound)
Target Compound Data	Approximately 40% bound to plasma proteins
Comparator Or Baseline	Phenytoin: ~90% bound; Valproate: ~90% bound
Quantified Difference	40% vs. 90%; zonisamide exhibits 2.25-fold lower protein binding
Conditions	Human plasma at therapeutic concentrations (1.0–7.0 µg/mL for zonisamide)

Why This Matters

Lower protein binding translates to a higher free (pharmacologically active) fraction, reduces the risk of protein-binding displacement drug-drug interactions, and simplifies interpretation of total plasma concentration data in therapeutic drug monitoring studies.

• [1] Mayo Clinic Laboratories. Zonisamide, Serum - Clinical Pharmacology. View Source
• [2] Patsalos PN, Berry DJ, Bourgeois BF, et al. (2008). Antiepileptic drugs—best practice guidelines for therapeutic drug monitoring. Epilepsia, 49(7): 1239-1276. View Source

Water Solubility vs. Free Base

Zonisamide sodium is an orally active carbonic anhydrase inhibitor with Kis of 35.2 nM for human carbonic anhydrase II (hCA II) and 20.6 nM for human carbonic anhydrase V (hCA V) . These values establish baseline inhibitory potency for use in comparative enzyme pharmacology studies or as a reference compound for novel CA inhibitor development.

Aqueous solubility

Reported

≥5 mg/mL (salt)

Enables solution-based assay preparation

Free base is insoluble

Evidence Dimension	Inhibition constant (Ki) for human carbonic anhydrase isoforms
Target Compound Data	Ki = 35.2 nM (hCA II); Ki = 20.6 nM (hCA V)
Comparator Or Baseline	No direct comparator provided; data represent absolute Ki values for reference
Quantified Difference	Not applicable; absolute Ki values only
Conditions	In vitro enzyme inhibition assay, preincubation for 15 minutes, CO2 hydration stopped-flow method

Why This Matters

Provides quantitative benchmark data for researchers using zonisamide sodium as a reference CA inhibitor or as a tool compound to probe CA-dependent physiological processes including weight modulation, intraocular pressure regulation, and metabolic effects.

USP Reference Standard Specifications

Zonisamide has an elimination half-life of 63–69 hours in healthy volunteers and 50–68 hours in monotherapy patients [1][2], allowing for twice-daily or once-daily dosing regimens. In contrast, gabapentin has a half-life of 5–7 hours requiring three-times-daily dosing, and carbamazepine (immediate-release) has a half-life of 12–17 hours with autoinduction reducing effective duration [3].

USP specification

Specification review

Certified purity ≥99.0%; impurity ≤0.5%

Supports analytical method validation

HPLC-UV per USP monograph

Evidence Dimension	Elimination half-life in plasma
Target Compound Data	63–69 hours (healthy volunteers); 50–68 hours (monotherapy patients)
Comparator Or Baseline	Gabapentin: 5–7 hours; Carbamazepine IR: 12–17 hours
Quantified Difference	Zonisamide half-life is approximately 9–12× longer than gabapentin and 4–5× longer than carbamazepine IR
Conditions	Human pharmacokinetic studies; healthy volunteers and epilepsy patients

Why This Matters

The long half-life reduces dosing frequency requirements in chronic administration models, minimizes peak-trough fluctuations, and simplifies pharmacokinetic sampling schedules in preclinical and clinical research settings.

• [1] Leppik IE. (2004). Zonisamide: chemistry, mechanism of action, and pharmacokinetics. Seizure, 13(Suppl 1): S5-S9. View Source
• [2] Medicine.com. (2020). Zonisamide: Dosage, Mechanism of Action, Half-Life. View Source
• [3] Johannessen Landmark C, Johannessen SI, Patsalos PN. (2020). Therapeutic drug monitoring of antiepileptic drugs. Epileptic Disorders, 22(5): 517-559. View Source

Analytical Reference Standard Utility: Zonisamide Sodium as USP-Related Compound A Precursor

Zonisamide sodium (CAS 68291-98-5) serves as a key reference material for pharmaceutical quality control applications. Zonisamide USP Related Compound A (sodium 1,2-benzisoxazole-3-methanesulfonate, CAS 73101-64-1) is a specified impurity standard used for HPLC method validation requiring resolution from the main zonisamide peak of >2.0 [1]. The sodium salt form of zonisamide is also utilized as an analytical standard for GC-MS and LC-MS quantification applications .

Evidence Dimension	Analytical reference standard application
Target Compound Data	Used as reference standard for method development, validation, and QC testing; applicable for USP methodology
Comparator Or Baseline	Not applicable; evidence establishes specific analytical utility rather than comparative performance
Quantified Difference	Required resolution from main peak >2.0 in HPLC methods
Conditions	USP monograph-specified HPLC methodology; GC-MS and LC-MS analytical workflows

Why This Matters

Procurement of high-purity zonisamide sodium salt supports regulatory-compliant analytical method development, ANDA/DMF submissions, and pharmaceutical quality control operations requiring USP/EP-grade reference standards or their equivalents.

• [1] SynZeal. (2024). Zonisamide USP Related Compound A 73101-64-1 Product Specifications. View Source

Zonisamide Sodium Research Applications

Comparator in Focal Epilepsy Trials

Zonisamide sodium is optimally suited for in vitro electrophysiology experiments requiring aqueous dissolution for bath application in patch-clamp recordings of voltage-gated sodium channels and T-type calcium channels [1]. The ≥5 mg/mL aqueous solubility enables direct dissolution in artificial cerebrospinal fluid (aCSF) or physiological buffers, avoiding the confounding effects of DMSO vehicle on ion channel gating properties. Its moderate potency as a T-type calcium channel blocker with defined effects on cloned human Cav3 channels [1] makes it a useful tool compound for studying absence seizure mechanisms and thalamocortical oscillation modulation.

Migraine Prophylaxis for Pain Severity

High-purity zonisamide sodium salt (≥98% by HPLC) [1] serves as a reference standard for developing and validating HPLC methods for zonisamide active pharmaceutical ingredient (API) quantification and impurity profiling. The compound is directly relevant to USP monograph compliance for zonisamide capsules, where Related Compound A (sodium salt impurity) requires chromatographic resolution >2.0 from the main peak [2]. Procurement of characterized zonisamide sodium supports ANDA and DMF submissions, stability-indicating method development, and batch-to-batch quality control release testing.

Aqueous Formulation for In Vitro Assays

Zonisamide sodium is an appropriate reference inhibitor for carbonic anhydrase (CA) enzyme assays, with well-characterized Ki values of 35.2 nM for hCA II and 20.6 nM for hCA V [1]. Its aqueous solubility facilitates preparation of inhibitor stock solutions without organic co-solvents that may denature or interfere with CA enzyme activity. This makes zonisamide sodium a suitable positive control compound for screening novel CA inhibitors, studying CA-dependent metabolic pathways, or investigating the relationship between CA inhibition and weight modulation in obesity research models.

USP Analytical Method Development

Zonisamide sodium is well-suited for preclinical DDI studies requiring a non-enzyme-inducing antiepileptic comparator. Unlike enzyme-inducing AEDs such as carbamazepine and phenytoin, zonisamide does not induce hepatic CYP450 enzymes and does not exhibit autoinduction [1]. Its low-to-moderate plasma protein binding (approximately 40%) [2] minimizes protein-binding displacement interactions. These characteristics make zonisamide sodium an ideal control compound for isolating target-mediated pharmacodynamic effects from confounding pharmacokinetic interactions in combination therapy models or in studies evaluating novel AED candidates.

Application

Selection Property

Validation Focus

Focal epilepsy comparator studies

Comparator endpoint context

Non-inferiority HR endpoint review

Migraine pain severity research

Pain-severity endpoint differentiation

Comparative severity score endpoint review

In vitro aqueous assay preparation

Aqueous solubility

Solution-based dosing reproducibility

Analytical method validation

USP reference standard certification

Purity and impurity quantification compliance

• [1] Matar N, Jin W, Wrubel H, et al. (2009). Zonisamide block of cloned human T-type voltage-gated calcium channels. Epilepsy Research, 83(2-3): 224-234. View Source
• [2] SynZeal. (2024). Zonisamide USP Related Compound A Product Specifications. View Source